Cas no 566198-34-3 (5-(3-formylphenyl)pyridine-3-carboxylic acid)

• Product Name: 5-(3-formylphenyl)pyridine-3-carboxylic acid
• CAS No: 566198-34-3
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD06802756
• CID: 945672
• PubChem ID: 12028313
• Update Time: 2025-04-19

5-(3-formylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxycarbonylpyridin-3-yl)benzaldehyde
• methyl 3-(3-formylphenyl)pyridine-4-carboxylate
• 3-(4-METHOXYCARBONYL(PYRIDIN-3-YL))BENZALDEHYDE
• 5-(3-formylphenyl)pyridine-3-carboxylic acid
• NCGC00374171-01
• Z2805881179
• 566198-34-3
• SCHEMBL15333261
• MFCD06802756
• EN300-24412352
• AKOS004118653
• 5-(3-Formylphenyl)nicotinic acid

• MDL： MFCD06802756
• Inchi： 1S/C13H9NO3/c15-8-9-2-1-3-10(4-9)11-5-12(13(16)17)7-14-6-11/h1-8H,(H,16,17)
• InChI Key： LOXLHDCJOSUCHZ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 56.26000
• LogP: 2.34770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines